Zirconium91
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Overview
Description
Zirconium-91 is an isotope of the element zirconium, which is represented by the symbol Zr and has an atomic number of 40. Zirconium-91 is one of the naturally occurring isotopes of zirconium, with a mass number of 91. It is a stable isotope, meaning it does not undergo radioactive decay. Zirconium itself is a lustrous, greyish-white, soft, ductile, and malleable metal that is solid at room temperature .
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of zirconium-91 typically involves the separation of zirconium isotopes from naturally occurring zirconium. This can be achieved through various methods such as gas centrifugation and laser isotope separation. These methods exploit the slight differences in mass between the isotopes to achieve separation.
Industrial Production Methods
Industrially, zirconium is primarily obtained from the mineral zircon (ZrSiO₄). The extraction process involves several steps:
Mining and Concentration: Zircon is mined and then concentrated using gravity, magnetic, and electrostatic separation techniques.
Reduction: The concentrated zircon is then reduced to zirconium dioxide (ZrO₂) using chlorine and carbon in a high-temperature furnace.
Purification: The zirconium dioxide is further purified through the Kroll process, where it is reacted with magnesium to produce zirconium metal.
Chemical Reactions Analysis
Types of Reactions
Zirconium-91, like other zirconium isotopes, undergoes various chemical reactions:
Oxidation: Zirconium reacts with oxygen to form zirconium dioxide (ZrO₂).
Halogenation: Zirconium reacts with halogens to form zirconium tetrahalides, such as zirconium tetrachloride (ZrCl₄).
Hydrolysis: Zirconium compounds can undergo hydrolysis to form hydroxides.
Common Reagents and Conditions
Oxidation: Requires oxygen or air at elevated temperatures.
Halogenation: Requires halogens (F₂, Cl₂, Br₂, I₂) and can be carried out at room temperature or with slight heating.
Hydrolysis: Requires water or aqueous solutions.
Major Products
Oxidation: Zirconium dioxide (ZrO₂)
Halogenation: Zirconium tetrahalides (ZrX₄, where X is a halogen)
Hydrolysis: Zirconium hydroxide (Zr(OH)₄)
Scientific Research Applications
Zirconium-91 has several scientific research applications:
Nuclear Technology: Due to its low neutron-capture cross-section, zirconium-91 is used in nuclear reactors as cladding for fuel rods.
Biomedical Applications: Zirconium-based compounds are used in medical imaging and cancer treatment.
Material Science: Zirconium alloys are used in aerospace and chemical industries due to their high corrosion resistance and mechanical properties.
Mechanism of Action
The mechanism of action of zirconium-91 in its various applications depends on its chemical and physical properties:
Comparison with Similar Compounds
Zirconium-91 can be compared with other zirconium isotopes and similar elements:
Zirconium-90, Zirconium-92, Zirconium-94, and Zirconium-96: These are other stable isotopes of zirconium, each with slightly different nuclear properties.
Properties
CAS No. |
14331-93-2 |
---|---|
Molecular Formula |
C9H8O4 |
Molecular Weight |
0 |
Origin of Product |
United States |
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